2-(6-Bromopyridin-3-yl)-2-methylpropanoic acid

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 2-(6-bromopyridin-3-yl)-2-methylpropanoic acid
• InChI: InChI=1S/C9H10BrNO2/c1-9(2,8(12)13)6-3-4-7(10)11-5-6/h3-5H,1-2H3,(H,12,13)
• InChI Key: ZHPVQPNDAYSGKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CN=C(C=C1)Br)C(=O)O

Description

2-(6-Bromopyridin-3-yl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of LiOH (252 mg, 10.5 mmol) in MeOH (15 mL) and water (5 mL) was added 2-(6-bromopyridin-3-yl)-2-methylpropanenitrile (example 40c) (800 mg, 3.5 mmol) and the reaction mixture was heated at 85° C. for 48 hrs. The methanol was evaporated and aqueous NaOH (1N, 10 mL) was added and the solution was washed with EtOAc, acidified with aq. HCl (6N) to pH˜4-5 and extracted with EtOAc. The organic layer was suuccessively washed with water and brine, dried over MgSO4, filtered and evaporated to give 700 mg (96%) of 2-(6-Bromopyridin-3-yl)-2-methylpropanoic acid (MS+H, 243.8).